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Compound of Interest

Compound Name: (4-Methylphenoxy)acetic acid

Cat. No.: B1265540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of (4-
Methylphenoxy)acetic acid, a compound of interest in medicinal chemistry and herbicide

development. The synthesis is achieved via the Williamson ether synthesis, a robust and

widely used method for preparing ethers.[1][2][3][4] This protocol outlines the necessary

reagents, equipment, and step-by-step procedures for the reaction, workup, and purification of

the target compound.

Introduction
(4-Methylphenoxy)acetic acid and its derivatives are notable for their biological activities. For

instance, related compounds such as 2,4-dichlorophenoxyacetic acid (2,4-D) are well-known

herbicides that function as synthetic auxins, promoting uncontrolled growth in plants.[2] The

synthesis described herein utilizes the reaction of p-cresol with chloroacetic acid under basic

conditions, a classic example of the SN2 reaction mechanism where a phenoxide ion acts as a

nucleophile.[2][4][5]

Reaction Scheme
The overall reaction is as follows:

p-Cresol + Chloroacetic Acid → (4-Methylphenoxy)acetic Acid
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Experimental Protocol
This protocol is adapted from established Williamson ether synthesis procedures.[1][2][5]

Materials and Reagents:

Reagent/Material Quantity

p-Cresol (4-methylphenol) 2.0 g

Chloroacetic acid 3.0 g (in 6 mL 50% aq. soln)

Potassium hydroxide (KOH) 4.0 g

Deionized water ~30 mL

Concentrated hydrochloric acid (HCl) As needed

Diethyl ether 15 mL

Saturated sodium bicarbonate solution 10 mL

Equipment:

250 mL round-bottom flask

Reflux condenser

Heating mantle or water bath

Magnetic stirrer and stir bar

Separatory funnel (125 mL)

Büchner funnel and filter flask

Beakers

Graduated cylinders

pH paper
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Melting point apparatus

Procedure:

Preparation of the Phenoxide:

In a 250 mL round-bottom flask, dissolve 4.0 g of potassium hydroxide in 8 mL of

deionized water.[2]

To this solution, add 2.0 g of p-cresol and swirl the mixture until a homogeneous solution is

obtained.[2]

Add a few boiling chips to the flask.[2]

Reaction:

Set up the flask for reflux and bring the mixture to a gentle boil.[2][5]

Slowly add 6 mL of a 50% aqueous solution of chloroacetic acid dropwise through the

condenser over a period of about 10 minutes.[2][5]

After the addition is complete, continue to reflux the mixture for an additional 10 minutes.

[2][5]

Workup and Isolation:

While still hot, transfer the reaction mixture to a beaker and allow it to cool to room

temperature.[2][5]

Acidify the solution by adding concentrated HCl dropwise until the solution is acidic, as

indicated by pH paper.[1][2]

Cool the mixture in an ice bath to facilitate the precipitation of the crude product.[2]

Collect the solid precipitate by vacuum filtration using a Büchner funnel.[1][2]

Purification:
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Recrystallize the crude product from a minimal amount of boiling water.[1][2]

Allow the purified crystals to dry completely.

Characterization:

Determine the mass of the dried, purified product and calculate the percent yield.

Measure the melting point of the purified (4-Methylphenoxy)acetic acid. The literature

melting point is in the range of 136-142 °C.[1][6][7][8][9]

Quantitative Data Summary
Parameter Value Reference

Molecular Formula C₉H₁₀O₃ [7][10]

Molecular Weight 166.17 g/mol [7][10]

Melting Point 136-142 °C [1][6][7][8][9]

Appearance
White to pale yellow crystalline

powder
[6]

Experimental Workflow
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Caption: Workflow for the synthesis of (4-Methylphenoxy)acetic acid.

Safety Precautions
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p-Cresol is toxic and a skin irritant.[1]

Sodium hydroxide and potassium hydroxide are corrosive and can cause severe chemical

burns.[1]

Chloroacetic acid is a skin irritant.[1]

Concentrated hydrochloric acid is corrosive.

Diethyl ether is extremely flammable; ensure there are no open flames in the laboratory.[1]

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Perform all operations in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of (4-Methylphenoxy)acetic Acid: An
Application Note and Experimental Protocol]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1265540#synthesis-of-4-methylphenoxy-acetic-
acid-experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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